2-Amino-5-(methoxymethoxy)benzoic acid

• CAS RN: 145182-74-7
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 2-amino-5-(methoxymethoxy)benzoic acid
• InChI: InChI=1S/C9H11NO4/c1-13-5-14-6-2-3-8(10)7(4-6)9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key: GLFSDWXLOVJPIV-UHFFFAOYSA-N
• SMILES: COCOC1=CC(=C(C=C1)N)C(=O)O
• synonyms: Benzoic acid, 2-amino-5-(methoxymethoxy)- (9CI)

Description

2-Amino-5-(methoxymethoxy)benzoic acid, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is a potent agonist of the cannabinoid receptors, which are responsible for the physiological and psychoactive effects of cannabis. MMB-FUBINACA is often used as a research chemical in the scientific community to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

2-Amino-5-(methoxymethoxy)benzoic acid-FUBINACA acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. This receptor is found in the brain and is responsible for the psychoactive effects of cannabis. This compound-FUBINACA binds to the CB1 receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of this compound-FUBINACA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound-FUBINACA are similar to those of cannabis. This compound produces a range of effects, including euphoria, relaxation, altered perception, and increased appetite. This compound-FUBINACA also has potential therapeutic uses, such as pain relief and the treatment of anxiety and depression. However, further research is needed to fully understand the therapeutic potential of this compound.

Advantages and Limitations for Lab Experiments

2-Amino-5-(methoxymethoxy)benzoic acid-FUBINACA has several advantages for use in laboratory experiments. This compound is highly potent and produces reliable results, making it an ideal reference standard for the identification and quantification of synthetic cannabinoids. However, the use of this compound-FUBINACA in laboratory experiments is limited by its potential for abuse and its legal status in many countries. Researchers must take precautions to ensure the safe handling and storage of this compound.

Future Directions

There are several future directions for the research of 2-Amino-5-(methoxymethoxy)benzoic acid-FUBINACA. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential. Researchers are also studying the long-term effects of synthetic cannabinoids on the human body and brain. Additionally, there is a need for further research on the potential risks and harms associated with the use of this compound-FUBINACA and other synthetic cannabinoids. Finally, the development of new analytical methods for the identification and quantification of synthetic cannabinoids in biological samples is an important area of research.

Synthesis Methods

The synthesis of 2-Amino-5-(methoxymethoxy)benzoic acid-FUBINACA involves a multistep process that begins with the reaction of 2-amino-5-bromobenzoic acid with methoxyacetyl chloride to form this compound. This intermediate compound is then reacted with 4-fluorobenzyl chloride to produce this compound-FUBINACA. The synthesis of this compound-FUBINACA is complex and requires advanced knowledge of organic chemistry.

Scientific Research Applications

2-Amino-5-(methoxymethoxy)benzoic acid-FUBINACA is primarily used in scientific research to study the effects of synthetic cannabinoids on the human body. This compound is often used as a reference standard for the identification and quantification of synthetic cannabinoids in biological samples. This compound-FUBINACA is also used to study the binding affinity of synthetic cannabinoids to the cannabinoid receptors and their effects on the endocannabinoid system.